Cas no 1824-47-1 (3-Des(allylthio)methyl-3-chloromethyl Althiazide)

• Product Name: 3-Des(allylthio)methyl-3-chloromethyl Althiazide
• CAS No: 1824-47-1
• MF: C₈H₉Cl₂N₃O₄S₂
• MW: 346.210757017136
• CID: 1005085
• Update Time: 2025-07-03

3-Des(allylthio)methyl-3-chloromethyl Althiazide Chemical and Physical Properties

Names and Identifiers

• 3-Des(allylthio)methyl-3-chloromethyl Althiazide
• 3-CHLOROMETHYLHYDROCHLOROTHIAZIDE
• 3-(Chloromethyl)-6-chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
• 6-Chloro-3-(chloromethyl)-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide

• Inchi： 1S/C8H9Cl2N3O4S2/c9-3-8-12-5-1-4(10)6(18(11,14)15)2-7(5)19(16,17)13-8/h1-2,8,12-13H,3H2,(H2,11,14,15)
• InChI Key： ILEKCYUSYWEDPL-UHFFFAOYSA-N
• SMILES： ClCC1NC2C=C(C(=CC=2S(N1)(=O)=O)S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 541
• XLogP3: 0.1
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides